Cas no 2121515-21-5 (2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 2121515-21-5
• MF: C₁₂H₁₄BClF₃NO₂
• MW: 307.504272937775
• MDL: MFCD18738555
• CID: 5079105
• PubChem ID: 74789416
• Update Time: 2026-03-01

2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)pyridine-4-boronic acid pinacol ester
• 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• 2-chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CS-0177330
• 2121515-21-5
• E91667
• MFCD18738555

• MDL： MFCD18738555
• Inchi： 1S/C12H14BClF3NO2/c1-10(2)11(3,4)20-13(19-10)8-5-9(14)18-6-7(8)12(15,16)17/h5-6H,1-4H3
• InChI Key： RSFBRSNYUZUDAM-UHFFFAOYSA-N
• SMILES： ClC1=CC(B2OC(C)(C)C(C)(C)O2)=C(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 307.0758210g/mol
• Monoisotopic Mass: 307.0758210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4